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overcoming cercosporamide instability long-
term storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cercosporamide

CAS No.: 131436-22-1

Cat. No.: S002508

Cercosporamide Storage & Handling Specifications

The table below summarizes the key physical and storage parameters for cercosporamide from supplier data

sheets.

e Source /

Parameter Specification
Reference
Molecular Weight 331.28 g/mol [1]1[2] [3]
Purity 295% - 296% (HPLC) [4] [2] [3]
Solid Form -20°C [1][4]112]
Storage
Solubility Soluble in DMSO (up to 10 mM), chloroform (1 mg/mL), ethyl [1] [4]
acetate (1 mg/mL)

Solution Stability Unstable; should be freshly prepared. One source notes a 1 [4]
in DMSO mg/mL solution at -20°C is stable for ~3 months.
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Recommended Handling & Workflow

Based on the specifications, here is a recommended workflow for handling cercosporamide to maximize

stability.

(Start: Cercosporamide Handling)

Storage Condition

v
(Store solid powder at —20°C)

Solution Preparation

Weigh powder rapidly
to minimize exposure

DMSO, Chloroform, Ethyl Acetate)

[ Dissolve in appropriate solvent
(

Use & Storage

Use freshly prepared solution
for critical experiments

Aliquot and store at -20°C
if short-term storage is needed

Y

Note: DMSO solutions are unstable
for long-term storage
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Frequently Asked Questions

Q1: What is the primary stability concern with cercosporamide? The key concern is the instability of its
solutions, particularly in DMSO. While the solid powder is stable at -20°C, prepared solutions degrade over
time. One supplier explicitly states that "Solution in DMSO is unstable and thus should be freshly prepared"

[4]. For the most reliable experimental results, prepare new stock solutions for each critical experiment.

Q2: Can I make aliquots of a stock solution for later use? The guidance is mixed. While the universal
recommendation is to use fresh solutions, one supplier notes that a 1 mg/mL solution in DMSO, stored at
-20°C, remains stable for about three months [4]. If you must store an aliquot, it should be for short-term use
only. You are advised to validate the stability of stored solutions for your specific application, as degradation

could impact results in sensitive assays.

Q3: Why is cercosporamide stored at -20°C? Storing the solid compound at -20°C is a standard practice
for preserving the long-term stability of many biochemical compounds. It helps prevent decomposition,

maintains the stated purity level (=96%), and ensures consistent performance in your experiments [1] [2].

Addressing Information Gaps and Further Research

The available information provides a good foundation but lacks detailed stability studies. To build a more

comprehensive guide, you could:

e Consult Primary Literature: The research article cited in the supplier data sheets may contain more
nuanced experimental details about handling the compound, even if not focused on stability [5] [3].

e Contact Suppliers Directly: Reach out to the technical support teams of suppliers like Sigma-
Aldrich, Tocris, or Santa Cruz Biotechnology. They can provide batch-specific Certificate of Analysis
(CoA) documents and may have unpublished stability data [4] [2] [3].

e Establish In-House Protocols: Consider conducting your own accelerated stability studies (e.qg.,
using HPLC analysis [4]) to determine the degradation profile of cercosporamide under your specific
lab conditions and storage practices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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